4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide

• IUPAC Name: 4,5,6,7-tetrahydro-[1,2]thiazolo[5,4-c]pyridin-3-one;hydrobromide
• InChI: InChI=1S/C6H8N2OS.BrH/c9-6-4-1-2-7-3-5(4)10-8-6;/h7H,1-3H2,(H,8,9);1H
• InChI Key: IJOBWQNVZGWURV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1C(=O)NS2.Br
• Molecular Formula: C6H9BrN2OS
• Molecular Weight: 237.12 g/mol

Description

4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide, also known as 4H-thiazolo[5,4-c]pyridin-3-ol hydrobromide, is an organic compound with a wide range of applications in scientific research. It is a derivative of the thiazolo[5,4-c]pyridin-3-ol family and is characterized by its ability to form stable complexes with other molecules. This compound has been studied extensively for its potential applications in drug discovery, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs. It is also believed to have an effect on the structure and function of proteins, as well as the mechanism of action of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide are not fully understood. However, it is believed to have an effect on the metabolism of drugs, as well as on the structure and function of proteins and DNA. Additionally, it is believed to have an effect on the mechanism of action of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide in lab experiments include its ability to form stable complexes with other molecules, as well as its potential applications in drug discovery and development. Additionally, the compound has been used to study the structure and function of various enzymes, as well as the mechanism of action of drugs.
The limitations of using 4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide in lab experiments include its potential toxicity, as well as its limited availability. Additionally, the compound is not widely used in lab experiments due to its potential toxicity and limited availability.

Future Directions

The future directions for 4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide include further research into its potential applications in drug discovery and development, as well as its potential toxicity and limited availability. Additionally, further research into the structure and function of various enzymes, as well as the mechanism of action of drugs, would be beneficial. Additionally, research into the biochemical and physiological effects of the compound, as well as its potential applications in biochemistry and pharmacology, would be beneficial. Additionally, research into the potential use of the compound in other fields, such as agriculture and food science, could be beneficial.

Synthesis Methods

4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide can be synthesized using a variety of methods. One of the most common methods is the reaction of 4-bromo-2-methylthiazole and pyridine in the presence of a base such as sodium hydroxide. This reaction is known as the Knoevenagel condensation, and it produces 4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide in high yields. Other methods of synthesis include the reaction of 4-bromo-2-methylthiazole and pyridine with an acid such as hydrochloric acid or sulfuric acid, as well as the reaction of 4-bromo-2-methylthiazole and pyridine with a base such as sodium bicarbonate.

Scientific Research Applications

4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide has been studied extensively for its potential applications in scientific research. It has been used in drug discovery and development, as well as in the study of biochemistry and pharmacology. The compound has been used to study the structure and function of various enzymes, as well as the mechanism of action of drugs. It has also been used to study the structure and function of proteins, as well as the mechanism of action of drugs. Additionally, 4H,5H,6H,7H-[1,2]thiazolo[5,4-c]pyridin-3-ol hydrobromide[5,4-c]pyridin-3-ol hydrobromide has been used to study the structure and function of DNA, as well as the mechanism of action of drugs.